N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine

• IUPAC Name: N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H11ClN2OS/c1-18-11-6-7-12-13(8-11)19-14(17-12)16-10-4-2-9(15)3-5-10/h2-8H,1H3,(H,16,17)
• InChI Key: ARDRUNCZVOZCAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC3=CC=C(C=C3)Cl
• Molecular Formula: C14H11ClN2OS
• Molecular Weight: 290.8 g/mol

Description

“N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine” is a compound that contains a benzothiazole ring, which is a type of heterocyclic compound. The benzothiazole ring is attached to a 4-chlorophenyl group and a methoxy group. Compounds with similar structures have been used in various fields, including medicine and agriculture.

Molecular Structure Analysis

The molecular structure of “N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine” would likely be determined using techniques such as X-ray crystallography. This would provide information on the arrangement of atoms in the molecule and any interesting structural features.

Chemical Reactions Analysis

The chemical reactions involving “N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine” would likely depend on the specific conditions and reagents used. For example, it might undergo reactions with electrophiles or nucleophiles at various positions on the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine” would likely be determined using a variety of techniques. These might include measuring its melting point, solubility in various solvents, and reactivity with various reagents.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized derivatives of this compound and evaluated their antiviral potential. . This suggests a possible role in plant protection and viral disease management.

Medicinal Chemistry

• The 1,3,4-thiadiazole moiety in this compound is of interest due to its association with biological activities. .

Nonlinear Optics

• The compound’s electronic properties make it interesting for nonlinear optical applications. .

Agrochemicals

• , this compound might be investigated for agricultural applications.

Mechanism of Action

Target of Action

It’s worth noting that many bioactive aromatic compounds, including indole derivatives, have been found to bind with high affinity to multiple receptors . This suggests that N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine may also interact with various biological targets.

Biochemical Pathways

It’s known that many compounds can affect multiple biochemical pathways, leading to a variety of downstream effects .

Action Environment

It’s known that factors such as temperature, ph, and the presence of other substances can influence the action of a compound .

Safety and Hazards

The safety and hazards associated with “N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine” would likely be determined through toxicity studies. These might involve testing the compound in cells or animals to determine its potential effects on health.

Future Directions

The future directions for research on “N-(4-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine” would likely depend on its properties and potential applications. For example, if it showed promise as a drug, further studies might be conducted to optimize its structure, improve its efficacy, and assess its safety.